Cas no 2639370-83-3 (rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid)

• Product Name: rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid
• CAS No: 2639370-83-3
• MF: C₇H₁₀FNO₂
• MW: 159.158205509186
• CID: 6093960
• PubChem ID: 165898080
• Update Time: 2025-05-21

rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7437302
• rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid
• 2639370-83-3

• Inchi： 1S/C7H10FNO2/c8-4-1-3-2-9-6(4)5(3)7(10)11/h3-6,9H,1-2H2,(H,10,11)/t3-,4-,5-,6-/m1/s1
• InChI Key： CJWQXLKFYILQNS-KVTDHHQDSA-N
• SMILES： F[C@@H]1C[C@@H]2CN[C@H]1[C@@H]2C(=O)O

Computed Properties

• Exact Mass: 159.06955672g/mol
• Monoisotopic Mass: 159.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid

Comprehensive Overview of rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid (CAS No. 2639370-83-3)

The compound rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid (CAS No. 2639370-83-3) is a structurally unique bicyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive azabicyclo[2.2.1]heptane scaffold, combined with a fluoro substitution and a carboxylic acid functional group, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

One of the key features of this compound is its stereochemistry, denoted by the rac-(1R,4R,6S,7S) configuration. This chiral arrangement is critical for its interactions with biological targets, as enantioselectivity often plays a pivotal role in drug efficacy and safety. The presence of the fluoro group at the 6-position enhances the molecule's metabolic stability and bioavailability, which are hot topics in modern drug design. These attributes align with current trends in the pharmaceutical industry, where researchers are actively exploring fluorinated compounds for their improved pharmacokinetic properties.

In recent years, the demand for azabicyclic compounds has surged due to their versatility in synthesizing small-molecule therapeutics. The 2-azabicyclo[2.2.1]heptane core, in particular, is a privileged structure found in several FDA-approved drugs. This has led to increased interest in derivatives like rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid, as they offer a promising platform for developing novel enzyme inhibitors and receptor modulators. Such applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated techniques such as asymmetric catalysis and chiral resolution. These methods are essential for achieving the desired stereochemical purity, which is a recurring challenge in the synthesis of complex bicyclic frameworks. The compound's carboxylic acid moiety also provides a handle for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored biological activities. This flexibility is highly valued in drug discovery campaigns, where rapid structure-activity relationship (SAR) studies are crucial.

The growing interest in fluorinated pharmaceuticals has further elevated the importance of this compound. Fluorine incorporation is a widely adopted strategy to enhance drug-like properties, as evidenced by the rising number of fluoro-containing drugs in clinical trials. Searches for terms like "fluoro azabicyclic compounds" and "chiral carboxylic acids in drug discovery" have spiked in recent years, underscoring the compound's alignment with industry trends. Additionally, its potential role in addressing neurodegenerative diseases and metabolic syndromes has made it a subject of numerous preclinical studies.

Beyond its pharmaceutical applications, rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid is also a valuable tool for academic research. Its complex structure serves as an excellent case study for advanced courses in organic synthesis and medicinal chemistry. The compound's unique combination of a bicyclic ring system, fluorine atom, and carboxylic acid group provides a rich context for exploring topics like conformational analysis, intermolecular interactions, and drug design principles.

In conclusion, rac-(1R,4R,6S,7S)-6-fluoro-2-azabicyclo[2.2.1]heptane-7-carboxylic acid (CAS No. 2639370-83-3) represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with its potential therapeutic applications, makes it a compound of enduring interest. As the pharmaceutical industry continues to prioritize chiral molecules and fluorinated scaffolds, this compound is poised to remain a key player in the development of next-generation therapeutics. Researchers and chemists searching for innovative drug intermediates or bioactive building blocks will find this molecule particularly compelling.